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Compound of Interest

Compound Name: N-(Phenylseleno)phthalimide

Cat. No.: B1200444 Get Quote

Essential Safety and Handling Guide for N-
(Phenylseleno)phthalimide
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with N-(Phenylseleno)phthalimide
(N-PSP). The following procedures are designed to ensure safe laboratory operations and

minimize exposure risk.

Hazard and Safety Information
N-(Phenylseleno)phthalimide is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed or inhaled and may cause organ damage through prolonged or

repeated exposure.[1][2][3] Additionally, it is very toxic to aquatic life with long-lasting effects.[1]

[2][3]

Identifier Value

UN Number UN 3283[1][4]

Hazard Class 6.1 (Toxic Solid)[1][4]

Packing Group II[1][4]

Signal Word Danger[1]

Melting Point 181-184 °C[4]
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GHS Hazard Statements:

H301 + H331: Toxic if swallowed or if inhaled.[1]

H373: May cause damage to organs through prolonged or repeated exposure.[1][2][4][5]

H410: Very toxic to aquatic life with long-lasting effects.[1][2][4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory to prevent exposure.

Protection Type Specific Equipment Guidelines and Standards

Respiratory

Dust mask (Type N95 - US) or

Type P2/P3 respirator

cartridges (EU).[4]

Required when dusts are

generated.[4] For exclusive

respiratory protection, a full-

face supplied air respirator is

recommended.[1] Equipment

should be NIOSH (US) or CEN

(EU) approved.[1]

Eye and Face
Safety glasses with side-

shields and a face shield.[1]

Must be approved under

government standards such as

NIOSH (US) or EN 166 (EU).

[1]

Hand
Chemical-resistant, impervious

gloves.

Inspect gloves for integrity

before each use.[1] Use proper

glove removal technique to

avoid skin contact.[1]

Body
Chemical-resistant clothing

(e.g., lab coat, coveralls).

Recommended to prevent skin

contact.[4][5]

Safe Handling Protocol and Operational Plan
Follow these step-by-step procedures to ensure safe handling during laboratory operations.
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1. Preparation and Engineering Controls:

Always work within a certified chemical fume hood.[4]

Ensure the work area is well-ventilated.[1][4][5]

Verify that safety equipment, including an eyewash station and safety shower, is accessible

and operational.

Keep the container tightly closed when not in use.[1][5][6]

2. Handling the Compound:

Avoid generating dust at all times.[1][4]

Do not breathe in dust or vapor.[1][5][6]

Prevent all contact with eyes, skin, and clothing.[1][5]

Weigh and transfer the material carefully to minimize dust dispersal.

3. Hygiene Practices:

Wash hands thoroughly with soap and water after handling and before leaving the lab.[1][4]

[6]

Do not eat, drink, or smoke in the designated work area.[1][5][6]

Change out of contaminated clothing immediately and launder it before reuse.[4]

4. Emergency Procedures:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[1][6]

Skin Contact: Remove all contaminated clothing and wash the affected skin area with plenty

of soap and water.[1][6]
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Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

also under the eyelids. Seek immediate medical attention.[6]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Call a poison control center

or doctor immediately for treatment advice.[1][4][6]

Spills: Evacuate the area. Avoid dust formation. Cover drains to prevent environmental

release.[4] Carefully sweep or scoop up the spilled material into a suitable, closed container

for disposal.[1]

Storage and Disposal Plan
Proper storage and disposal are critical for safety and environmental protection.

Storage:

Store in a tightly sealed container in a dry, cool, and well-ventilated area.[1][5][6]

The compound is moisture-sensitive; protect from water and humidity.[4][6]

Store in a locked cabinet or an area accessible only to authorized personnel.[1][4][5][6]

Recommended storage temperature is -20°C.[7]

Disposal:

Dispose of all waste, including contaminated PPE and empty containers, as hazardous

material.[4]

Waste must be handled by a licensed professional waste disposal service and disposed of in

accordance with all federal, state, and local regulations.[1][4]

Do not allow the chemical or its containers to enter drains or waterways.[1][4]

A recommended disposal method involves dissolving the material in a combustible solvent

and burning it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Treat uncleaned containers as you would the product itself.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.echemi.com/produce/pr23112742605-n-phenylselenophthalimide.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.echemi.com/produce/pr23112742605-n-phenylselenophthalimide.html
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6749439.htm
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.chemblink.com/MSDS/MSDSFiles/71098-88-9Sigma-Aldrich.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/254614?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200444?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visual Workflow for Handling N-
(Phenylseleno)phthalimide

Safe Handling Workflow for N-(Phenylseleno)phthalimide

1. Preparation

2. Handling

3. Post-Handling

4. Storage & Disposal

Work in Fume Hood

Don Full PPE

Weigh & Transfer Carefully

Proceed to Handling

Avoid Dust Generation

Clean Work Area

Complete Experiment

Wash Hands Thoroughly

Doff PPE Correctly

Store at -20°C
(Locked & Sealed)

Final Steps

Dispose as Hazardous Waste
(Licensed Service)
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Click to download full resolution via product page

Caption: A flowchart illustrating the key procedural steps for the safe handling of N-
(Phenylseleno)phthalimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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